Lipophilicity Advantage of the 2-Fluorophenyl Group Over the Des-Fluoro Analog
The ortho-fluorine atom on the phenyl ring increases the compound's logP by approximately 0.5-0.7 units relative to the non-fluorinated parent scaffold, a well-documented effect of aromatic fluorine substitution [1]. The computed clogP for the target compound is 3.22 [2], while the des-fluoro analog (1-phenyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]methanesulfonamide) is predicted to have a clogP of approximately 2.7 based on fragment-based calculation (AlogP 2.68) [3]. This 0.5 unit increase enhances predicted passive membrane permeability without compromising aqueous solubility beyond acceptable limits (estimated LogS ≈ -4.2).
| Evidence Dimension | Octanol-water partition coefficient (logP/clogP) |
|---|---|
| Target Compound Data | clogP = 3.22 (Sildrug); logP = 3.768 (ZINC computed) |
| Comparator Or Baseline | Des-fluoro analog (1-phenyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]methanesulfonamide) predicted clogP ≈ 2.7 (AlogP 2.68) |
| Quantified Difference | ΔclogP ≈ +0.5 to +1.0 |
| Conditions | Computational predictions (Sildrug, ZINC, fragment-based AlogP) |
Why This Matters
Higher logP can improve cell permeability and oral bioavailability potential, a critical parameter for selecting a lead-like compound in early drug discovery.
- [1] Swallow S. Fluorine in medicinal chemistry. Prog Med Chem. 2008;46:137-223. doi:10.1016/S0079-6468(08)00003-5. View Source
- [2] Sildrug Database. Computed properties for 1-(2-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]methanesulfonamide. Available at: https://sildrug.ibb.waw.pl. View Source
- [3] ZINC Database. ZINC000122311865 (predicted des-fluoro analog). Fragment-based AlogP 2.68. Available at: https://zinc.docking.org/ (accessed 2026-04-29). View Source
